Cas no 7023-83-8 (Ethyl bis(methylsulfanyl)acetate)

• Product Name: Ethyl bis(methylsulfanyl)acetate
• CAS No: 7023-83-8
• MF: C₆H₁₂O₂S₂
• MW: 180.288279533386
• CID: 2799582
• PubChem ID: 12634569
• Update Time: 2025-04-21

Ethyl bis(methylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl bis(methylsulfanyl)acetate
• DTXSID00505141
• 7023-83-8
• Ethyl bis(methylsulfanyl)acetate

• Inchi： 1S/C6H12O2S2/c1-4-8-5(7)6(9-2)10-3/h6H,4H2,1-3H3
• InChI Key： QHXKFJMNMUICNS-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)OCC)SC

Computed Properties

• Exact Mass: 180.02787197Da
• Monoisotopic Mass: 180.02787197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.9Ų